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This document provides a comprehensive guide to the application of TPC2-A1-P, a synthetic
agonist of the Two-Pore Channel 2 (TPC2), in the context of endo-lysosomal patch-clamp
electrophysiology. TPC2 is a critical ion channel in the endo-lysosomal system, implicated in a
variety of cellular processes, including trafficking, exocytosis, and autophagy.[1][2][3]
Understanding its function through direct electrophysiological recording is paramount for both
basic research and the development of novel therapeutics for diseases linked to lysosomal
dysfunction.[1][4]

TPC2-A1-P serves as a valuable tool for probing TPC2 function. It preferentially activates
TPC2 in a manner analogous to the endogenous ligand phosphatidylinositol 3,5-bisphosphate
(PI(3,5)P2), inducing a predominantly Na*-selective current. This contrasts with the effects of
another agonist, TPC2-A1-N, which mimics the action of nicotinic acid adenine dinucleotide
phosphate (NAADP) and elicits a more Ca?*-permeable state. The ability to selectively activate
different channel states with these agonists makes them powerful pharmacological tools.

Quantitative Data Summary
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The following tables summarize key quantitative data from endo-lysosomal patch-clamp
experiments utilizing TPC2-A1-P.

Table 1: Potency of TPC2 Agonists in Endo-lysosomal Patch-Clamp

Agonist ECso (M) Hill Slope (n) Cell Type Notes
Full
concentration-
HEK293
] effect
TPC2-A1-P 0.6 14 expressing ) ]
relationships for
hTPC2
the plateau
response.
HEK293
) Included for
TPC2-A1-N 0.6 0.8 expressing ,
comparison.
hTPC2
Table 2: lon Selectivity of TPC2 Activated by Different Agonists
. Relative Permeability .
Agonist Key Observation
(PCalPNa)
Low relative Ca2* permeability,
TPC2-Al1-P 0.06 similar to PI(3,5)P2-activated

TPC2.

Higher relative Ca2*
TPC2-A1-N 0.44 permeability, similar to
NAADP-activated TPC2.

Table 3: Current Characteristics of TPC2 Activated by TPC2-A1-P
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Parameter Observation

Significantly larger currents evoked by TPC2-
Al1-P compared to TPC2-A1-N.

Current Size

N TPC2-A1-P does not render the channel proton-
Proton Permeability )
permeable, in contrast to TPC2-Al1-N.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling context of TPC2 and the general workflow for
endo-lysosomal patch-clamp experiments.
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Caption: TPC2 signaling pathways activated by endogenous and synthetic ligands.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8115660/docs?utm_src=pdf-body-img#application-of-tpc2-a1-p-in-endo-lysosomal-patch-clamp-a-detailed-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Cell Culture and Transfection
(e.g., HEK293 expressing hTPC2)

;

2. Endo-lysosome Enlargement
(Incubation with Vacuolin-1)

i

3. Isolation of Enlarged Endo-lysosomes

:

4. Patch-Clamp Recording
(Whole-endo-lysosomal configuration)

|
|
IIDuring recording

Y

5. Application of TPC2-A1-P

r .

6. Data Acquisition and Analysis

Control recording

Click to download full resolution via product page
Caption: Experimental workflow for endo-lysosomal patch-clamp using TPC2-A1-P.

Experimental Protocols

Protocol 1: Cell Culture and Enlargement of Endo-
lysosomes

o Cell Culture:

o HEK293 cells are a suitable cell line for transient transfection.
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o Plate cells onto poly-L-lysine-coated glass coverslips and grow overnight.

o Transiently transfect cells with a plasmid encoding human TPC2 (hTPC2) for 17-25 hours
using a suitable transfection reagent.

o Enlargement of Endo-lysosomes:
o To make endo-lysosomes accessible for patch-clamping, they must be enlarged.

o Incubate the transfected cells with 1 uM vacuolin-1 overnight. Vacuolin-1 selectively
increases the size of late endosomes and lysosomes.

o Alternatively, cells can be incubated for at least 2 hours with vacuolin-1.

Protocol 2: Isolation of Enlarged Endo-lysosomes and
Patch-Clamp Recording

This protocol is adapted from established methods for manual whole-endo-lysosomal patch-
clamp recordings.

e Preparation of Pipettes:

o Use a small diameter glass pipette (isolation pipette) to rupture the cell and excise
enlarged endo-lysosomes.

o Use a fresh, fire-polished glass pipette (patch pipette) for recording.
¢ Solution Compositions:

o Standard Bath Solution (Cytosolic): The specific composition can vary, but a
representative solution contains (in mM): 140 K-MSA, 5 KCI, 1 MgClz, 10 HEPES, pH
adjusted to 7.2 with KOH.

o Standard Pipette Solution (Luminal): A representative solution contains (in mM): 140 Na-
MSA, 5 NaCl, 2 CaClz, 10 HEPES, pH adjusted to 7.2 with NaOH. For studying Na*
currents specifically, symmetric Na* solutions can be used (e.g., 150 mM Nat in both bath
and pipette).
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¢ Isolation Procedure:

o Transfer a coverslip with treated cells to the recording chamber containing the bath
solution.

o Under microscopic observation, use the isolation pipette to rupture the plasma membrane
and carefully squeeze out the enlarged endo-lysosomes from the cell.

o Patch-Clamp Recording (Whole-Endo-lysosomal Configuration):

o Approach the isolated endo-lysosome with the patch pipette, which is filled with the pipette
solution.

o Apply slight positive pressure to the patch pipette.

o Once a Giga-ohm seal is formed, apply a brief suction to rupture the membrane patch and
achieve the whole-endo-lysosomal configuration.

o The membrane potential is defined as the cytosolic potential minus the luminal potential.
e Application of TPC2-A1-P and Data Acquisition:

o TPC2-A1-P is applied to the bath solution at the desired concentration (e.g., in the range
of 0.1 - 30 uM).

o Record currents using an appropriate voltage protocol. A typical protocol involves holding
the membrane potential at 0 mV and applying voltage steps (e.g., from -140 mV to +100
mV).

o Acquire and analyze the data using standard patch-clamp software.

Concluding Remarks

The use of TPC2-A1-P in conjunction with the endo-lysosomal patch-clamp technique provides
a robust platform for the detailed electrophysiological characterization of TPC2. This approach
allows for the investigation of agonist-dependent ion selectivity and the functional
consequences of TPC2 activation in its native membrane environment. The protocols and data
presented herein offer a foundational resource for researchers aiming to explore the intricate
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roles of TPC2 in cellular physiology and its potential as a therapeutic target in various diseases,
including lysosomal storage disorders and cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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